4-Amino-3-chloropyridine-2-carboxylic acid
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Overview
Description
4-Amino-3-chloropyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H5ClN2O2 and its molecular weight is 172.57 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Studies
- Hydrogen Bonding in Crystal Structures : 4-Amino-3-chloropyridine-2-carboxylic acid derivatives show unique hydrogen bonding patterns in their crystal structures. For instance, 2-amino-5-chloropyridine forms hydrogen-bonded motifs with carboxyl groups in benzoic acid, contributing to the formation of chains parallel to the crystal axis (Hemamalini & Fun, 2010).
Synthesis and Complex Formation
- Co-crystallization with Salicylic Acids : Studies on co-crystallizations with salicylic acids reveal the formation of complex solid forms, including hydrates and solvates. This demonstrates the compound's ability to form diverse structures with potential applications in material science (Montis & Hursthouse, 2012).
Antimicrobial Activity
- Antimicrobial Properties : Derivatives of this compound have been studied for their antimicrobial activities. Compounds synthesized using this acid show variable and modest activity against certain bacterial and fungal strains, suggesting its potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Chemical Synthesis and Optimization
- Optimized Synthesis Processes : Research has been conducted on improving the synthesis methods for derivatives of this compound, which is crucial for industrial and pharmaceutical applications. For instance, optimizing reaction conditions to improve yield and purity of certain derivatives has been documented (Song, 2007).
Molecular Complexation Studies
- Complexation with Nucleotide Bases : The compound and its derivatives have been studied for their ability to form complexes with nucleotide bases. This has implications in understanding molecular interactions and designing drugs with specific target interactions (Zimmerman, Wu, & Zeng, 1991).
Safety and Hazards
4-Amino-2-chloropyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Mechanism of Action
Target of Action
Similar compounds are often used in the synthesis of various pharmaceuticals and pesticides , suggesting that its targets could be diverse depending on the specific derivative synthesized.
Mode of Action
It’s known that similar chloroaminoheterocyclic compounds readily undergo suzuki-miyaura coupling with phenylboronic acid . This suggests that 4-Amino-3-chloropyridine-2-carboxylic acid may interact with its targets through a similar mechanism, leading to changes in the target’s function.
Biochemical Pathways
It’s known that similar compounds can be used in the synthesis of various pharmaceuticals and pesticides , implying that the affected pathways and their downstream effects could be diverse and dependent on the specific derivative synthesized.
Pharmacokinetics
Similar compounds are known to have varying degrees of bioavailability, which can be influenced by factors such as molecular weight, solubility, and chemical structure .
Result of Action
It’s known that similar compounds can be used in the synthesis of various pharmaceuticals and pesticides , suggesting that the effects of its action could be diverse and dependent on the specific derivative synthesized.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It’s known that similar compounds have high biological activity, low toxicity, long-lasting period, and easy degradation in the environment , suggesting that environmental factors could play a significant role in the action of this compound.
Properties
IUPAC Name |
4-amino-3-chloropyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c7-4-3(8)1-2-9-5(4)6(10)11/h1-2H,(H2,8,9)(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLMORBPDRBXCCD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1N)Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376437 |
Source
|
Record name | 4-amino-3-chloropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76165-18-9 |
Source
|
Record name | 4-amino-3-chloropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80376437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-3-chloropyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.